5-(3-Chloro-2-methylphenyl)-3-pyrimidin-2-yl-1,2,4-oxadiazole

• IUPAC Name: 5-(3-chloro-2-methylphenyl)-3-pyrimidin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H9ClN4O/c1-8-9(4-2-5-10(8)14)13-17-12(18-19-13)11-15-6-3-7-16-11/h2-7H,1H3
• InChI Key: XECFZISWHSCZNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=NC(=NO2)C3=NC=CC=N3
• Molecular Formula: C13H9ClN4O
• Molecular Weight: 272.69 g/mol

Description

5-(3-Chloro-2-methylphenyl)-3-pyrimidin-2-yl-1,2,4-oxadiazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic organic molecule that contains a pyrimidine ring and an oxadiazole ring. It has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

5-(3-Chloro-2-methylphenyl)-3-pyrimidin-2-yl-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields of science. It has been reported to exhibit antitumor, antimicrobial, anti-inflammatory, and antiviral activities. In addition, it has been shown to possess potent inhibitory activity against several enzymes, including acetylcholinesterase, carbonic anhydrase, and monoamine oxidase.

Mechanism of Action

The exact mechanism of action of 5-(3-Chloro-2-methylphenyl)-3-pyrimidin-2-yl-1,2,4-oxadiazole is not fully understood. However, it has been suggested that the compound exerts its pharmacological effects by interacting with specific molecular targets in the body. For example, it has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a key role in the regulation of acid-base balance in the body. In addition, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects
5-(3-Chloro-2-methylphenyl)-3-pyrimidin-2-yl-1,2,4-oxadiazole has been shown to exhibit several biochemical and physiological effects. For example, it has been reported to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, which are involved in the development of various inflammatory disorders. In addition, it has been shown to inhibit the growth of several bacterial and fungal strains, including Staphylococcus aureus and Candida albicans.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(3-Chloro-2-methylphenyl)-3-pyrimidin-2-yl-1,2,4-oxadiazole is its broad spectrum of pharmacological activities. It has been shown to exhibit potent activity against several enzymes and microorganisms, making it a promising candidate for the development of new drugs. However, one of the main limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 5-(3-Chloro-2-methylphenyl)-3-pyrimidin-2-yl-1,2,4-oxadiazole. One possible direction is the development of new derivatives of this compound with improved pharmacological properties, such as increased solubility and bioavailability. Another direction is the investigation of the potential use of this compound in the treatment of various diseases, such as cancer and inflammatory disorders. Finally, further studies are needed to elucidate the exact mechanism of action of this compound and its molecular targets in the body.

Synthesis Methods

Several methods have been reported for the synthesis of 5-(3-Chloro-2-methylphenyl)-3-pyrimidin-2-yl-1,2,4-oxadiazole. One of the most common methods involves the reaction of 3-chloro-2-methylbenzoic acid hydrazide with carbon disulfide and sodium hydroxide to yield the corresponding 3-(5-(3-chloro-2-methylphenyl)-1,2,4-oxadiazol-3-yl)pyridine. This intermediate is then cyclized with guanidine carbonate in the presence of acetic acid to give the final product.